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Compound of Interest

Compound Name: ZINC oxide
CAS No.: 174846-84-5
Cat. No.: B3420150
Get Quote
. J

Executive Safety Summary

Zinc Oxide (ZnO) is frequently mishandled in laboratory settings because it is often viewed as
"safe" due to its use in sunscreens and cosmetics. However, in a research context—particularly
in powder or nanoparticle form—it presents specific inhalation risks and severe aquatic toxicity.

Critical Directive:NEVER dispose of Zinc Oxide (solid or suspension) down the laboratory
drain. It is classified as Aquatic Acute 1 and Aquatic Chronic 1 under GHS standards.[1]

Chemical & Regulatory Profile

Understanding the nature of the material dictates the disposal path. ZnO is amphoteric,
meaning it reacts with both acids and bases, creating solubility issues that can mobilize zinc
ions into water systems.
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Property Specification Safety Implication

Universal identifier for waste
CAS Number 1314-13-2 _
labeling.

] Zero-tolerance for sink
o Aquatic Acute 1 (H400) )
GHS Classification ] ] disposal. Must be collected as
Aquatic Chronic 1 (H410) )
chemical waste.

Regulated based on toxicity
) characteristics (TCLP) and
RCRA Status (USA) Not P- or U-listed. o
state laws (e.g., California Title

22).

) ) Do not co-mingle with acidic
. Strong acids, Magnesium, )
Incompatibilities ) waste streams (exothermic
Chlorinated rubber. o
reaction risk).

Use fume hood or local
Inhalation Limit OSHA PEL: 5 mg/m3 (Fume) exhaust for all powder
handling.

Waste Segregation & Characterization

Effective disposal begins at the bench. You must segregate ZnO waste based on its physical
state and particle size.

A. Solid Waste (Bulk Powder)

o Container: High-density polyethylene (HDPE) wide-mouth jar.
e Labeling: Must read "Hazardous Waste - Solid".
o Constituents: Explicitly list "Zinc Oxide" and "Heavy Metal Debris."

e Protocol: Double-bag heavily contaminated weighing boats or paper towels before placing
them in the drum to minimize dust release upon reopening.

B. Liquid Waste (Suspensions/Solutions)
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o Container: HDPE or Glass carboy (compatibility check required for solvent).
e Segregation:

o Do NOT mix with strong acid waste (e.g., HCI, H2SOa4). This solubilizes the Zinc,
increasing its bioavailability and potential for exothermic reaction.

o Do NOT mix with halogenated solvents unless necessary (keep cost of disposal low).

e Labeling: "Hazardous Waste - Liquid."” List solvent carrier (e.g., "Water," "Ethanol") AND
"Zinc Oxide."

C. Nanomaterial Waste (Specific Protocol)

Nano-ZnO (<100 nm) possesses higher surface reactivity and penetrative potential.

o Containment: All nano-waste must be double-bagged (sealed zip-lock or heat seal) inside
the fume hood before being transferred to the main solid waste drum.

o Labeling: Label must specify "Contains Nanomaterials" to alert EHS/Disposal teams of
respiratory risks during consolidation.

Decision Logic: Disposal Workflow

The following diagram illustrates the decision-making process for segregating ZnO waste
streams to ensure compliance and safety.
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Zinc Oxide Waste Generated
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Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging Zinc Oxide waste based on physical
state and particle size.

Spill Management Protocol
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Pre-requisite: If the spill involves nanoparticles, assume a respiratory hazard exists. Evacuate
the immediate area for 15 minutes to allow aerosols to settle if outside a hood.

Step-by-Step Response:

PPE Upgrade: Wear nitrile gloves, safety goggles, and a lab coat. If outside a fume hood and
dust is visible, an N95 or P100 respirator is required.

Containment: Isolate the area.
Cleanup Method (NO DRY SWEEPING):
o Dry Sweeping generates airborne dust/aerosols. Prohibited.

o Method A (Wet Wipe): Cover the powder with wet paper towels (water or ethanol) to
dampen it. Wipe up the paste.

o Method B (HEPA Vacuum): Use a vacuum dedicated to hazardous chemicals with a HEPA
filter.

Decontamination: Wipe the surface with a damp cloth/sponge.

Disposal: Place all cleanup materials (towels, gloves) into the Solid Hazardous Waste
container.

References & Authority

The protocols above are derived from federal safety standards and industrial hygiene best
practices.

e Occupational Safety and Health Administration (OSHA).Zinc Oxide: Dust and Fume. OSHA
Occupational Chemical Database. [Link]

o National Institute for Occupational Safety and Health (NIOSH).Zinc oxide: NIOSH Pocket
Guide to Chemical Hazards. Centers for Disease Control and Prevention. [Link]

e U.S. Environmental Protection Agency (EPA).Criteria for Listing Hazardous Waste (40 CFR 8
261.11). [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. carlroth.com [carlroth.com]

» To cite this document: BenchChem. [Laboratory Guide: Zinc Oxide (ZnO) Proper Disposal &
Safety Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420150/docs#laboratory-guide-zinc-oxide-zno-
proper-disposal-safety-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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